Cas no 59357-80-1 (1-chloro-4-(methoxymethoxy)but-2-yne)

• Product Name: 1-chloro-4-(methoxymethoxy)but-2-yne
• CAS No: 59357-80-1
• CID: 4655601
• PubChem ID: 55302212
• Update Time: 2025-06-08

1-chloro-4-(methoxymethoxy)but-2-yne Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(methoxymethoxy)but-2-yne

Additional information on 1-chloro-4-(methoxymethoxy)but-2-yne

Professional Introduction to Compound with CAS No. 59357-80-1 and Product Name: 1-chloro-4-(methoxymethoxy)but-2-yne

Compound with the CAS number 59357-80-1 and the product name 1-chloro-4-(methoxymethoxy)but-2-yne represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and methoxymethoxy substituents in its molecular framework imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The 1-chloro-4-(methoxymethoxy)but-2-yne molecule exhibits a bifunctional nature, which is highly advantageous in medicinal chemistry. The alkyne functional group at the 2-position of the butane chain provides a versatile platform for further functionalization, while the chloro and methoxymethoxy groups offer specific reactivity patterns that can be exploited in drug design. This combination of features makes the compound particularly interesting for researchers exploring new methodologies in organic synthesis and drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways through precise targeting. The 1-chloro-4-(methoxymethoxy)but-2-yne compound has shown promise in this regard, particularly as a building block for more complex pharmacophores. Its ability to undergo various chemical transformations, such as nucleophilic substitution, addition reactions, and coupling reactions, allows for the creation of structurally diverse derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its unique reactivity to develop novel inhibitors targeting various disease-related pathways. For instance, derivatives of 1-chloro-4-(methoxymethoxy)but-2-yne have been explored as potential candidates for treating inflammatory diseases by inhibiting key enzymes involved in cytokine production. Additionally, its structural motifs have been incorporated into molecules designed to interact with specific receptors or enzymes implicated in neurological disorders.

The pharmaceutical industry has also shown interest in this compound due to its synthetic versatility. The presence of both electrophilic and nucleophilic centers allows for multiple points of modification, enabling chemists to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability. This flexibility is crucial for optimizing drug candidates throughout the development pipeline, from lead identification to clinical candidates.

Recent advancements in computational chemistry have further enhanced the utility of 1-chloro-4-(methoxymethoxy)but-2-yne as a scaffold for drug discovery. Molecular modeling studies have revealed insights into how this compound can be designed to interact with biological targets at an atomic level. These simulations have guided experimental efforts, leading to more efficient synthesis routes and improved yields of promising drug-like molecules.

The role of 1-chloro-4-(methoxymethoxy)but-2-yne in academic research is equally noteworthy. Universities and research institutions worldwide have utilized this compound as a teaching tool to illustrate advanced concepts in organic synthesis and medicinal chemistry. Its complex structure provides students with hands-on experience in multi-step synthesis, spectroscopic analysis, and mechanistic studies, fostering a deeper understanding of chemical principles.

Looking ahead, the future prospects for 1-chloro-4-(methoxymethoxy)but-2-yne are bright. As computational methods continue to evolve, so too will our ability to predict and manipulate its reactivity for specific applications. The integration of machine learning algorithms with traditional synthetic approaches promises to accelerate the discovery process, bringing new therapeutic agents to market more rapidly than ever before.

In conclusion, compound with CAS No. 59357-80-1 and product name 1-chloro-4-(methoxymethoxy)but-2-yne stands as a testament to the power of modern chemistry in addressing complex challenges in medicine and biology. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop innovative treatments for human diseases. As we continue to uncover new applications for this remarkable molecule, its impact on science and healthcare is sure to grow.